Cas no 137240-10-9 (4,5-Dichlorothieno2,3-dpyrimidine)
4,5-Dichlorothieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with chlorine atoms at the 4 and 5 positions. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dichlorinated scaffold enhances electrophilic properties, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s rigid aromatic system contributes to stability while allowing precise modifications for target applications. It is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to its reactive halogen substituents.
137240-10-9 structure
Product Name:4,5-Dichlorothieno2,3-dpyrimidine
CAS No:137240-10-9
MF:C6H2Cl2N2S
MW:205.064477443695
MDL:MFCD13193401
CID:1038918
PubChem ID:15745768
Update Time:2025-06-07
4,5-Dichlorothieno2,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dichlorothieno[2,3-d]pyrimidine
- QC-5834
- DGELLYDZWYBYEP-UHFFFAOYSA-N
- FCH1381935
- 5-Chloro-4-chlorothieno[2,3-d]pyrimidine
- AB0069192
- AX8240526
- Z4127
- ST24023053
- MFCD13193401
- AKOS016001521
- AS-63531
- A851536
- 137240-10-9
- CS-0157342
- SCHEMBL2185553
- DTXSID60577889
- Thieno[2,3-d]pyrimidine, 4,5-dichloro-
- 4,5-Dichlorothieno2,3-dpyrimidine
-
- MDL： MFCD13193401
- Inchi： 1S/C6H2Cl2N2S/c7-3-1-11-6-4(3)5(8)9-2-10-6/h1-2H
- InChI Key： DGELLYDZWYBYEP-UHFFFAOYSA-N
- SMILES： ClC1=CSC2C1=C(N=CN=2)Cl
Computed Properties
- Exact Mass: 203.93200
- Monoisotopic Mass: 203.9315746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54
- XLogP3: 3.1
Experimental Properties
- Density: 1.662
- Boiling Point: 322.659°C at 760 mmHg
- Flash Point: 148.939°C
- Refractive Index: 1.715
- PSA: 54.02000
- LogP: 2.99810
4,5-Dichlorothieno2,3-dpyrimidine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Dichlorothieno2,3-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RW947-200mg |
4,5-Dichlorothieno2,3-dpyrimidine |
137240-10-9 | 95+% | 200mg |
859.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RW947-50mg |
4,5-Dichlorothieno2,3-dpyrimidine |
137240-10-9 | 95+% | 50mg |
343.0CNY | 2021-08-04 | |
| Chemenu | CM127329-1g |
4,5-dichlorothieno[2,3-d]pyrimidine |
137240-10-9 | 95% | 1g |
$276 | 2021-08-05 | |
| Chemenu | CM127329-5g |
4,5-dichlorothieno[2,3-d]pyrimidine |
137240-10-9 | 95% | 5g |
$1103 | 2021-08-05 | |
| TRC | D109165-50mg |
4,5-Dichlorothieno[2,3-d]pyrimidine |
137240-10-9 | 50mg |
$ 325.00 | 2022-06-06 | ||
| TRC | D109165-100mg |
4,5-Dichlorothieno[2,3-d]pyrimidine |
137240-10-9 | 100mg |
$ 545.00 | 2022-06-06 | ||
| abcr | AB440343-1 g |
4,5-Dichlorothieno[2,3-d]pyrimidine; . |
137240-10-9 | 1g |
€332.20 | 2023-04-22 | ||
| Chemenu | CM127329-100mg |
4,5-dichlorothieno[2,3-d]pyrimidine |
137240-10-9 | 95% | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM127329-250mg |
4,5-dichlorothieno[2,3-d]pyrimidine |
137240-10-9 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM127329-1g |
4,5-dichlorothieno[2,3-d]pyrimidine |
137240-10-9 | 95% | 1g |
$*** | 2023-03-30 |
4,5-Dichlorothieno2,3-dpyrimidine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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